Cas no 855316-46-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 855316-46-0
• CID: 4660636
• PubChem ID: 57638778
• Update Time: 2025-10-29

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 855316-46-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, identified by its CAS number 855316-46-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a fluoren-9-yl moiety and an amino group, contribute to its potential therapeutic applications.

The fluoren-9-yl substituent is a key structural element that imparts unique electronic and steric properties to the molecule. Fluorene derivatives are well-known for their stability and versatility in drug design, often serving as pharmacophores in the development of novel therapeutic agents. The methoxycarbonyl group further enhances the compound's reactivity, allowing for various chemical modifications that can fine-tune its biological activity. These structural features make 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid a valuable scaffold for the synthesis of new drugs targeting diverse diseases.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs). 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been investigated for its potential to interfere with PPIs involved in cancer progression. Studies have shown that compounds with similar structural motifs can disrupt key signaling pathways that are aberrantly activated in tumor cells. The fluoren-9-yl moiety, in particular, has been found to enhance binding affinity to target proteins, improving the efficacy of such modulators.

Moreover, the amino and carboxylic acid functional groups in this compound provide opportunities for further derivatization, enabling the creation of libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The versatility of this molecular scaffold allows researchers to explore various therapeutic avenues, including oncology, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Molecular docking studies have been employed to predict the binding modes of this compound with potential target enzymes and receptors. These simulations have provided valuable insights into the interactions between the fluoren-9-yl moiety and biological targets, guiding the optimization process toward higher potency and selectivity.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxycarbonyl group is particularly critical, as it influences both the solubility and reactivity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex core structure efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluations.

In vitro studies have demonstrated that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid exhibits inhibitory activity against several enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with kinases involved in cancer cell proliferation. The fluoren-9-yl substituent appears to play a crucial role in mediating these interactions by enhancing binding affinity through π-stacking interactions with aromatic residues in target proteins.

The compound's potential as an anti-cancer agent has prompted further investigation into its mechanism of action. Researchers are exploring whether 3-({((9H-fluoren)-1-yloxy)carbonyl}amino)-1-propanecarboxylic acid can be used to develop small-molecule inhibitors that selectively target tumor cells while minimizing side effects on healthy tissues. This approach aligns with the broader goal of personalized medicine, where drugs are designed to be highly specific to individual patient needs.

Another area of interest is the use of 3-({((9H-fluoren)-1-yloxy)carbonyl}amino)-1-propanecarboxylic acid as a tool compound in chemical biology research. Its well-defined structure and bioactivity make it an excellent candidate for studying protein function and interaction networks. By tagging this molecule with fluorescent probes or using it in chromophore-assisted laser inactivation (CALI), researchers can gain deeper insights into cellular processes relevant to human health and disease.

The future prospects for 3-({((9H-fluoren)-1-yloxy)carbonyl}amino)-1-propanecarboxylic acid are promising, given its unique structural features and biological potential. Ongoing research aims to refine its synthetic routes for scalability and cost-effectiveness, ensuring that it can be produced in sufficient quantities for preclinical and clinical studies. Collaborative efforts between academia and industry are likely to accelerate the translation of this compound from benchside to bedside.

In conclusion, 3-({((9H-fluoren)-1-yloxy)carbonyl}amino)-1-propanecarboxylic acid (CAS No. 8553164620) represents a significant advancement in pharmaceutical chemistry. Its innovative design offers new opportunities for treating various diseases while addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to become a valuable asset in the arsenal against human disease.